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Compound of Interest

Compound Name: 3-Cyano-5-hydroxybenzoic acid

Cat. No.: B2988749

An In-Depth Technical Guide to the Potential Applications of 3-Cyano-5-hydroxybenzoic Acid
in Biochemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Cyano-5-hydroxybenzoic acid is a small organic molecule with a unique substitution
pattern on the benzene ring, featuring a carboxyl group, a hydroxyl group, and a nitrile group.
This arrangement of functional groups imparts a range of chemical properties that make it a
molecule of significant interest for various biochemical applications. This technical guide
provides a comprehensive overview of the potential uses of 3-Cyano-5-hydroxybenzoic acid
in biochemistry, drawing on data from its chemical analogs and derivatives. The guide explores
its potential as a scaffold in drug discovery for the development of enzyme inhibitors and anti-
inflammatory agents, its possible role as a precursor in the biosynthesis of complex natural
products, and its utility as a fluorescent probe for bioanalytical applications. Detailed
methodologies and experimental considerations are provided to empower researchers to
explore the full potential of this versatile compound.

Introduction: The Chemical and Physical Profile of
3-Cyano-5-hydroxybenzoic Acid
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3-Cyano-5-hydroxybenzoic acid, with the chemical formula CsHsNOs3, is a crystalline solid
with a molecular weight of 163.13 g/mol .[1] The presence of the carboxyl, hydroxyl, and cyano
groups on the aromatic ring creates a molecule with a distinct electronic and steric profile,
influencing its reactivity and intermolecular interactions.

Property Value Source

Molecular Formula CsHsNOs PubChem CID: 19359201[1]
Molecular Weight 163.13 g/mol PubChem CID: 19359201[1]
IUPAC Name 3-cyano-5-hydroxybenzoic acid  PubChem CID: 19359201[1]
CAS Number 1163141-57-8 PubChem CID: 19359201[1]
SMILES ;li.:C(C:C(C:ClC(:O)O)O)C PubChem CID: 19359201[1]

The strategic placement of these functional groups opens up a variety of potential biochemical
applications, which will be explored in the subsequent sections of this guide.

Application in Drug Discovery and Medicinal
Chemistry

The structural features of 3-Cyano-5-hydroxybenzoic acid make it an attractive starting point
for the design and synthesis of novel therapeutic agents. The hydroxyl and carboxyl groups can
participate in hydrogen bonding and electrostatic interactions with biological targets, while the
cyano group can act as a hydrogen bond acceptor or be used as a reactive handle for further
chemical modifications.

Scaffold for Enzyme Inhibitors

The hydroxybenzoic acid motif is found in numerous biologically active compounds and is
known to interact with various enzymes. The addition of a cyano group can enhance binding
affinity and selectivity. For instance, derivatives of hydroxybenzoic acids have been explored as
inhibitors of enzymes implicated in cardiovascular diseases.[2]
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Development of Anti-inflammatory and Antioxidant
Agents

Research on structurally related compounds suggests that derivatives of 3-Cyano-5-
hydroxybenzoic acid could possess significant anti-inflammatory and antioxidant properties. A
study on novel 5-{[2-cyano-3-(substituted phenyl)prop-2-enoyl]Jamino}-2-hydroxy benzoic acid
derivatives demonstrated promising in vitro antioxidant and anti-inflammatory activities.[3][4]
These compounds were synthesized from 5-aminosalicylic acid (5-ASA), a known anti-
inflammatory agent, indicating that the core hydroxybenzoic acid structure is amenable to
modifications that yield potent bioactive molecules.[3]

The following is a generalized protocol for the synthesis of a derivative, based on the
Knoevenagel condensation described for similar compounds.[3]

e Step 1: Acylation. React 3-Amino-5-hydroxybenzoic acid with cyanoacetic acid in the
presence of a coupling agent (e.g., DCC or EDC) to form the corresponding cyanoacetylated
intermediate.

o Step 2: Knoevenagel Condensation. The intermediate from Step 1 is then reacted with a
substituted benzaldehyde in the presence of a base catalyst (e.g., piperidine) in a suitable
solvent like toluene and refluxed to yield the final product.

 Purification. The product can be purified by recrystallization or column chromatography.

o Characterization. The structure of the synthesized compound should be confirmed using
techniques such as *H NMR, 3C NMR, and mass spectrometry.

Synthetic Pathway

Cyanoacetic acid Substituted Benzaldehydej
l ] -
Acylation
G—Amino—S—hydroxybenzoic aci(D—P[ )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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